Cas no 1419101-06-6 (benzyl 1-hydroxy-6-azaspiro[3.4]octane-6-carboxylate)

• Product Name: benzyl 1-hydroxy-6-azaspiro[3.4]octane-6-carboxylate
• CAS No: 1419101-06-6
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD23106476
• CID: 4596056
• PubChem ID: 72207950
• Update Time: 2025-06-29

benzyl 1-hydroxy-6-azaspiro[3.4]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Cbz-1-hydroxy-6-aza-spiro[3.4]octane
• benzyl 1-hydroxy-6-azaspiro[3.4]octane-6-carboxylate
• PB37156
• benzyl 3-hydroxy-6-azaspiro[3.4]octane-6-carboxylate
• EN300-12717631
• benzyl 1-hydroxy-6-azaspiro[3.4]octane-6-
• 6-Azaspiro[3.4]octane-6-carboxylic acid, 1-hydroxy-, phenylmethyl ester
• P13859
• 6-cbz-1-Hydroxy-6-azaspiro[3.4]octane
• CS-0056230
• DTXSID301151603
• AKOS025403661
• 1419101-06-6
• PS-16562

• MDL： MFCD23106476
• Inchi： 1S/C15H19NO3/c17-13-6-7-15(13)8-9-16(11-15)14(18)19-10-12-4-2-1-3-5-12/h1-5,13,17H,6-11H2
• InChI Key： NZXRJWNDESXJPM-UHFFFAOYSA-N
• SMILES： C1(O)C2(CCN(C(OCC3=CC=CC=C3)=O)C2)CC1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 1-hydroxy-6-azaspiro[3.4]octane-6-carboxylate

Benzyl 1-Hydroxy-6-Azaspiro[3.4]Octane-6-Carboxylate: A Comprehensive Overview

Benzyl 1-hydroxy-6-azaspiro[3.4]octane-6-carboxylate, with the CAS number 1419101-06-6, is a compound of significant interest in contemporary chemical and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which combines a six-membered azaspiro ring with a benzyl group and a hydroxycarboxylate moiety. The spirocyclic architecture is particularly intriguing due to its potential to exhibit diverse pharmacological activities, making it a valuable candidate for drug discovery and development.

The molecular structure of benzyl 1-hydroxy-6-azaspiro[3.4]octane-6-carboxylate comprises a spiro ring system where the nitrogen atom at position 6 is part of both the six-membered ring and the five-membered ring. This arrangement creates a rigid framework that can influence the compound's physical and chemical properties, such as solubility, stability, and bioavailability. Recent studies have highlighted the importance of spirocyclic compounds in modulating pharmacokinetic profiles, making them attractive for therapeutic applications.

One of the key areas of research involving this compound is its potential as a precursor or intermediate in the synthesis of bioactive molecules. The hydroxycarboxylate group at position 1 introduces hydrophilic properties, which can enhance the compound's ability to interact with biological systems. Additionally, the benzyl group contributes to the compound's lipophilicity, balancing its solubility in both aqueous and organic phases. This dual nature makes it suitable for various chemical transformations and functionalizations.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of benzyl 1-hydroxy-6-azaspiro[3.4]octane-6-carboxylate with greater accuracy. Quantum mechanical calculations have revealed that the nitrogen atom in the spiro ring plays a critical role in stabilizing the molecule's electronic structure, potentially influencing its reactivity in enzymatic or cellular environments. These insights are invaluable for designing derivatives with enhanced bioactivity or selectivity.

In terms of synthesis, several methods have been explored to construct this complex molecule efficiently. One prominent approach involves a multi-component reaction strategy, where the spiro ring is formed through a cascade process involving nucleophilic attack and cyclization steps. This method not only simplifies the synthesis but also enhances the overall yield and purity of the product. Furthermore, green chemistry principles have been integrated into some synthetic protocols to minimize environmental impact and improve sustainability.

The pharmacological evaluation of benzyl 1-hydroxy-6-azaspiro[3.4]octane-6-carboxylate has shown promising results in preclinical models. Studies conducted on cellular lines have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress, suggesting potential applications in treating chronic diseases such as neurodegenerative disorders or cardiovascular conditions. Moreover, recent research has focused on optimizing its delivery mechanisms to enhance therapeutic efficacy while reducing off-target effects.

In conclusion, benzyl 1-hydroxy-6-azaspiro[3.4]octane-6-carboxylate represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional properties. As research continues to uncover its full potential, this compound stands at the forefront of innovative approaches in drug design and development.